Cas no 53446-90-5 (4-Trifluoroacetamidoaniline)
4-Trifluoroacetamidoaniline is a fluorinated aromatic amine derivative characterized by the presence of a trifluoroacetamido functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The trifluoroacetamido moiety enhances reactivity and stability, making it valuable for introducing fluorine-containing groups into target molecules. Its electron-withdrawing properties can influence reaction pathways, enabling selective transformations. The compound is typically handled under controlled conditions due to its potential sensitivity to hydrolysis. Its high purity and well-defined structure ensure consistent performance in synthetic applications, particularly where precise functionalization is required.
4-Trifluoroacetamidoaniline structure
Product Name:4-Trifluoroacetamidoaniline
CAS No:53446-90-5
MF:C8H7F3N2O
MW:204.149192094803
MDL:MFCD00132978
CID:820910
PubChem ID:675087
Update Time:2025-10-29
4-Trifluoroacetamidoaniline Chemical and Physical Properties
Names and Identifiers
-
- 4-Trifluoroacetamidoaniline
- 4-Trifluoroacetamido
- N-(4-aminophenyl)-2,2,2-trifluoroacetamide
- NULL
- 2,2,2-trifluoro-N-(4-amino-phenyl)-acetamide
- 4-(trifluoroacetamido)aniline
- 4-[(Trifluoroacetyl)amino]aniline
- 4'-Amino-2,2,2-trifluoracetanilid
- 4-trifluoracetyl-p-phenylenediamine
- 4-Trifluoroacetyl-p-phenylenediamine
- N-(4-Amino-phenyl)-2,2,2-trifluoro-acetamide
- p-trifluoroacetamidoaniline
- N-(4-Aminophenyl)trifluoroacetamide
- 4-trifluoroacetylaminoaniline
- AKOS002364355
- MFCD00132978
- DTXCID40301245
- DTXSID20350175
- TFAN
- 53446-90-5
- SCHEMBL3454327
- N-(4-Aminophenyl)-2,2,2-trifluoro-acetamide
- DB-052335
-
- MDL： MFCD00132978
- Inchi： 1S/C8H7F3N2O/c9-8(10,11)7(14)13-6-3-1-5(12)2-4-6/h1-4H,12H2,(H,13,14)
- InChI Key： DEXJVEPWTWVUNM-UHFFFAOYSA-N
- SMILES： FC(C(NC1C=CC(=CC=1)N)=O)(F)F
Computed Properties
- Exact Mass: 204.05100
- Monoisotopic Mass: 204.05104734g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Melting Point: 118 °C
- PSA: 55.12000
- LogP: 2.42380
4-Trifluoroacetamidoaniline Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Trifluoroacetamidoaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T781000-50mg |
4-Trifluoroacetamidoaniline |
53446-90-5 | 50mg |
$ 58.00 | 2023-09-05 | ||
| TRC | T781000-500mg |
4-Trifluoroacetamidoaniline |
53446-90-5 | 500mg |
$ 167.00 | 2023-09-05 | ||
| TRC | T781000-5g |
4-Trifluoroacetamidoaniline |
53446-90-5 | 5g |
$ 1292.00 | 2023-09-05 | ||
| Alichem | A019109342-25g |
N-(4-Aminophenyl)-2,2,2-trifluoroacetamide |
53446-90-5 | 95% | 25g |
$516.03 | 2023-09-01 | |
| TRC | T781000-5000mg |
4-Trifluoroacetamidoaniline |
53446-90-5 | 5g |
$1292.00 | 2023-05-17 | ||
| Fluorochem | 009437-1g |
4-Trifluoroacetamidoaniline |
53446-90-5 | 98% | 1g |
￡62.00 | 2022-03-01 | |
| Fluorochem | 009437-5g |
4-Trifluoroacetamidoaniline |
53446-90-5 | 98% | 5g |
￡186.00 | 2022-03-01 | |
| Fluorochem | 009437-25g |
4-Trifluoroacetamidoaniline |
53446-90-5 | 98% | 25g |
￡557.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1261671-250mg |
N-(4-Aminophenyl)-2,2,2-trifluoroacetamide |
53446-90-5 | 98% | 250mg |
$175 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1261671-1g |
N-(4-Aminophenyl)-2,2,2-trifluoroacetamide |
53446-90-5 | 98% | 1g |
$200 | 2024-06-07 |
4-Trifluoroacetamidoaniline Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
53446-90-5 (4-Trifluoroacetamidoaniline) Related Products
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